Cas no 77-91-8 (Choline Dihydrogen Citrate)

Choline Dihydrogen Citrate Properties

Names and Identifiers

• Choline dihydrogencitrate salt
• SALTS OF (2-HYDROXYETHYL)TRIMETHYLAMMONIUM
• (2-HYDROXYETHYL)TRIMETHYLAMMONIUM CITRATE
• [2-HYDROXYETHYL]TRIMETHYLAMMONIUM DIHYDROGEN CITRATE SALT
• CHOTHYN
• CHOLINE DIHYDROGEN CITRATE
• CHOLINE CITRATE
• CIRROCOLINA
• (2-Hydroxyethyl)trimethylammonium dihydrogen citrate
• Choline Citrate (1:1) (Salt)
• Cholinvel
• Citracol
• Colicitrin
• Coline citrate
• Coline dihydrogen citrate
• Delichol
• 2-(carboxymethyl)-2,4-dihydroxy-4-keto-butyrate
• +Expand

• MDL： MFCD00038734
• InChIKey： WRPUOFKIGGWQIJ-UHFFFAOYSA-M
• Inchi： 1S/C6H8O7.C5H14NO/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-6(2,3)4-5-7/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);7H,4-5H2,1-3H3/q;+1/p-1
• SMILES： C(O)(C(=O)O)(CC([O-])=O)CC(=O)O.C(CO)[N+](C)(C)C

Computed Properties

• Exact Mass: 295.12700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 295.126717
• Heavy Atom Count: 20
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 3.3
• Surface Charge: 0
• Topological Polar Surface Area: 155

Experimental Properties

• LogP: -2.89830
• PSA: 155.19000
• Merck: 2207
• Water Partition Coefficient: almost transparency
• Boiling Point: 309.6 ºC at 760 mmHg
• Melting Point: 105-107.5°
• Flash Point: 155.2 ºC
• Solubility: 可溶于DMSO（轻微加热）、甲醇（轻微）、水（轻微）
• Color/Form: Uncertain.
• Solubility: Uncertain.

Choline Dihydrogen Citrate Security Information

• Symbol: GHS07
• RTECS：GA2582000
• WGK Germany：2
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Choline Dihydrogen Citrate Customs Data

• HS CODE：29231000

Related Categories

• Solvents and Organic Chemicals Organic Compounds